BENGHE Methodological & Application

Check Availability & Pricing

Application of Dibenzo-p-dioxin as a Reference
Standard in Toxicology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibenzo-P-dioxin

Cat. No.: B167043

Introduction

Dibenzo-p-dioxins, and more specifically the polychlorinated dibenzo-p-dioxins (PCDDs),
are a group of persistent organic pollutants (POPs) that are of significant toxicological concern.
They are not intentionally produced but are formed as byproducts of various industrial and
combustion processes. Due to their chemical stability and lipophilicity, they bioaccumulate in
the fatty tissues of organisms and biomagnify through the food chain, posing a risk to human
health and the environment. The most toxic congener, 2,3,7,8-tetrachlorodibenzo-p-dioxin
(2,3,7,8-TCDD), serves as the reference compound for this class of chemicals in toxicological
studies and risk assessment. This document provides detailed application notes and protocols
for the use of dibenzo-p-dioxin as a reference standard in toxicology for researchers,
scientists, and drug development professionals.

Physicochemical Properties and Toxicity
Equivalency

The toxicity of different dioxin and dioxin-like compounds can vary by orders of magnitude. To
facilitate risk assessment and regulatory control, the concept of Toxic Equivalency Factors
(TEFs) has been developed. This approach expresses the toxicity of individual congeners
relative to the most toxic form, 2,3,7,8-TCDD, which is assigned a TEF of 1.0. The total toxicity
of a mixture can then be expressed as a single value, the Toxic Equivalency (TEQ).

Table 1: Physicochemical Properties of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD)
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Property Value

Chemical Formula C12H4Cl402
Molar Mass 321.97 g/mol
Appearance Colorless solid
Melting Point 305 °C

Boiling Point Decomposes
Water Solubility 7.9 ng/L at 25 °C
Log Kow (Octanol-water partition coefficient) 6.8

Source: PubChem, Wikipedia

Table 2: WHO 2005 Toxic Equivalency Factors (TEFs) for Dioxin and Dioxin-like Compounds

Compound TEF

Polychlorinated Dibenzo-p-dioxins (PCDDs)

2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) 1

1,2,3,7,8-Pentachlorodibenzo-p-dioxin (PeCDD) 1

1,2,3,4,7,8-Hexachlorodibenzo-p-dioxin

0.1
(HxCDD)
1,2,3,6,7,8-Hexachlorodibenzo-p-dioxin 01
(HXCDD) '
1,2,3,

 To cite this document: BenchChem. [Application of Dibenzo-p-dioxin as a Reference
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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